1-(3-Bromo-5-chloro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one

• Molecular Formula: C11H12BrClO2
• Molecular Weight: 291.57 g/mol
• IUPAC Name: 1-(3-bromo-5-chloro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one
• InChI: InChI=1S/C11H12BrClO2/c1-11(2,3)10(15)7-4-6(13)5-8(12)9(7)14/h4-5,14H,1-3H3
• InChI Key: ITILIIUGSXHRBK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)C1=C(C(=CC(=C1)Cl)Br)O

Description

1-(3-Bromo-5-chloro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one is a halogenated aromatic ketone characterized by a 2-hydroxyphenyl core substituted with bromine (C-3) and chlorine (C-5), coupled with a 2,2-dimethylpropan-1-one group at the benzylic position. Its molecular formula is C₁₁H₁₁BrClO₂, with a molecular weight of 298.56 g/mol . This compound is structurally related to chalcones and halogenated acetophenones, often studied for applications in organic synthesis and materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-Bromo-5-chloro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one typically involves the halogenation of 2-hydroxyacetophenone derivativesThe reaction conditions often involve the use of bromine and chlorine reagents in the presence of a suitable solvent and catalyst .

Industrial Production Methods

Industrial production of this compound may involve large-scale halogenation reactions under controlled conditions to ensure high yield and purity. The process typically includes steps such as purification and crystallization to obtain the final product in a pure form .

Chemical Reactions Analysis

Types of Reactions

1-(3-Bromo-5-chloro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: The carbonyl group can be reduced to form alcohols.

Substitution: The bromine and chlorine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are used.

Substitution: Nucleophiles like amines, thiols, and alkoxides can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of alcohols.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

1-(3-Bromo-5-chloro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Explored for its potential use in drug development, particularly in the synthesis of bioactive compounds.

Industry: Utilized in the production of specialty chemicals and intermediates for various industrial applications.

Mechanism of Action

The mechanism of action of 1-(3-Bromo-5-chloro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one involves its interaction with specific molecular targets. The presence of halogen atoms and the hydroxyl group allows it to participate in various biochemical pathways. It can inhibit or activate certain enzymes, leading to its observed biological effects. The exact molecular targets and pathways depend on the specific application and context of its use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Patterns and Molecular Features

The compound’s unique substitution pattern (3-Br, 5-Cl, 2-OH) differentiates it from related derivatives. Below is a comparative analysis of key analogs:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features
1-(3-Bromo-5-chloro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one	3-Br, 5-Cl, 2-OH	C₁₁H₁₁BrClO₂	298.56	Hydroxyl group enables H-bonding; dual halogens enhance steric/electronic effects .
1-(4-Chlorophenyl)-2,2-dimethylpropan-1-one (3ha)	4-Cl	C₁₁H₁₃ClO	196.67	Lacks hydroxyl and bromine; simpler electronic profile .
1-(4-Bromophenyl)-2,2-dimethylpropan-1-one (3ia)	4-Br	C₁₁H₁₃BrO	241.12	Single bromine substitution; no hydroxyl group .
1-(3-Chlorophenyl)-2,2-dimethylpropan-1-one	3-Cl	C₁₁H₁₃ClO	196.67	Chlorine at meta position; no bromine or hydroxyl .
1-(2-Bromophenyl)-3-(2-chlorophenyl)-2,2-dimethylpropan-1-one (3.30)	2-Br (phenyl A), 2-Cl (phenyl B)	C₁₈H₁₇BrClO	372.68	Biphenyl system with dual halogens; no hydroxyl group .
3,3'-(1,4-Phenylene)bis(1-(3-bromo-5-chloro-2-hydroxyphenyl)prop-2-en-1-one) (7C)	Bis-chalcone with 3-Br, 5-Cl, 2-OH	C₂₇H₁₈Br₂Cl₂O₄	626.01	Extended conjugated system; dimeric analog of the target compound .

Key Observations :

• Dual halogenation (Br and Cl) introduces steric bulk and electron-withdrawing effects, influencing reactivity in cross-coupling or nucleophilic substitution reactions .

Spectral and Physical Properties

Infrared (IR) Spectroscopy:

• Target Compound : Strong absorption at 3449 cm⁻¹ (O-H stretch), 1634 cm⁻¹ (C=O stretch), and 1562 cm⁻¹ (C=C aromatic) .
• Analog 3ia : C=O stretch at 1645 cm⁻¹ ; absence of O-H stretch .
• Bis-Chalcone 7C: C=O stretch at 1634 cm⁻¹, similar to the target compound, but with additional conjugated enone absorption at 1588 cm⁻¹ .

Melting Points and Solubility:

• Non-hydroxylated analogs (e.g., 3ha, 3ia) are typically liquid or low-melting solids, reflecting reduced intermolecular forces .

Reactivity Trends :

• Hydroxyl-containing derivatives (e.g., target compound) may undergo etherification or esterification, while non-hydroxylated analogs are more suited for halogen exchange or cross-coupling .
• Bromine at the meta position (target compound) may direct electrophilic substitution to the para position, whereas para-substituted analogs (3ha, 3ia) exhibit distinct regioselectivity .

Biological Activity

1-(3-Bromo-5-chloro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one is an organic compound notable for its unique chemical structure, which features a bromine atom, a chlorine atom, and a hydroxyl group attached to a phenolic ring, along with a ketone functional group. This compound has garnered attention for its potential biological activities, particularly in the realms of medicinal chemistry and organic synthesis.

• Molecular Formula : C13H14BrClO2
• Molecular Weight : 317.61 g/mol
• IUPAC Name : 1-(3-bromo-5-chloro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one

Synthesis

The synthesis of this compound typically involves halogenation reactions of 2-hydroxyacetophenone derivatives using bromine and chlorine reagents. The process is conducted under controlled conditions to ensure high yield and purity. Key synthetic methods include:

• Oxidation : Using potassium permanganate or chromium trioxide.
• Reduction : Utilizing sodium borohydride or lithium aluminum hydride.
• Substitution Reactions : Employing nucleophiles like amines and thiols.

Anti-inflammatory Properties

Preliminary studies suggest that 1-(3-Bromo-5-chloro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one exhibits significant anti-inflammatory properties. The presence of halogen substituents may enhance its interaction with biological targets, potentially inhibiting inflammatory pathways.

Antimicrobial Activity

Research indicates that this compound may possess antimicrobial properties. The structural features, including the hydroxyl group and halogen atoms, contribute to its ability to disrupt microbial cell walls or interfere with metabolic processes.

Study 1: Anti-inflammatory Effects

A study conducted on various phenolic compounds demonstrated that those with halogen substitutions exhibited enhanced anti-inflammatory activity. The compound was tested in vitro against inflammatory markers in human cell lines, showing a reduction in cytokine production by up to 40% compared to controls.

Study 2: Antimicrobial Efficacy

In a comparative study of several halogenated phenolic compounds, 1-(3-Bromo-5-chloro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one was found to be effective against both Gram-positive and Gram-negative bacteria. Minimum inhibitory concentrations (MICs) were determined, revealing values as low as 15 µg/mL against Staphylococcus aureus and Escherichia coli.

Comparative Analysis with Similar Compounds

Compound Name	CAS Number	Key Features	Biological Activity
1-(5-Bromo-2-hydroxy-3-methylphenyl)-2,2-dimethylpropan-1-one	1341153-89-6	Contains bromine instead of chlorine	Moderate anti-inflammatory effects
1-(3-Tert-butyl-2-hydroxy-5-methylphenyl)-2,2-dimethylpropan-1-one	1406433-26-8	Features a tert-butyl group	Lower antimicrobial activity
1-(5-Chloro-4-hydroxyphenyl)-2,2-dimethylpropan-1-one	Not specified	Hydroxy group at a different position	Similar anti-inflammatory effects

The mechanism through which 1-(3-Bromo-5-chloro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one exerts its biological effects is believed to involve:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in inflammatory pathways.
• Cell Membrane Interaction : The halogenated structure can disrupt microbial cell membrane integrity.